Cas no 396719-86-1 (3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396719-86-1
• MF: C₂₅H₂₁N₃O₂S
• MW: 427.518144369125
• CID: 6030359
• PubChem ID: 3417854
• Update Time: 2025-07-01

3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 3-methyl-N-(2-(4-phenoxyphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-[2,6-dihydro-2-(4-phenoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3-methyl-
• AKOS024599584
• F0778-0018
• 3-methyl-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 396719-86-1
• Oprea1_436992
• 3-methyl-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 3-methyl-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C25H21N3O2S/c1-17-6-5-7-18(14-17)25(29)26-24-22-15-31-16-23(22)27-28(24)19-10-12-21(13-11-19)30-20-8-3-2-4-9-20/h2-14H,15-16H2,1H3,(H,26,29)
• InChI Key： GNZKHSWSFYAPLB-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC3=CC=CC=C3)C=C2)N=C2CSCC2=1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 427.13544809g/mol
• Monoisotopic Mass: 427.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

3-Methyl-N-2-(4-Phenoxyphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide: A Novel Chemical Entity with Promising Therapeutic Potential in Drug Discovery

3-Methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide represents a structurally unique compound with a complex molecular framework that integrates aromatic rings, heterocyclic systems, and functional groups. The CAS number 396719-86-1 identifies this molecule as a derivative of benzamide, with a thieno[3,4-c]pyrazole core linked to a phenyl group via a phenoxy bridge. This compound's design is rooted in the exploration of thieno[3,4-c]pyrazole scaffolds, which have emerged as promising platforms for targeting diverse biological pathways due to their ability to modulate enzyme activity and receptor interactions. Recent advances in medicinal chemistry have highlighted the potential of such heterocyclic systems to address unmet medical needs, particularly in oncology and neurodegenerative disease research.

The molecular architecture of 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide is characterized by its multi-ring system, which combines a benzamide moiety with a thieno[3,4-c]pyrazole ring and a phenoxyphenyl substituent. The phenoxyphenyl group, a key structural feature, is connected to the thieno[3,4-c]pyrazole core through a single oxygen atom, creating a bridge that may influence the molecule's physicochemical properties and biological activity. This design is reminiscent of recently reported compounds in the pyrazole-based drug discovery space, where such bridging motifs have been associated with enhanced metabolic stability and improved drug-like profiles. The thieno[3,4-c]pyrazole ring system, a heterocyclic compound with five-membered and six-membered ring segments, is particularly intriguing due to its ability to engage in multiple hydrogen bonding interactions, which may be critical for modulating target protein conformations.

Recent studies have demonstrated that thieno[3,4-c]pyrazole derivatives can exhibit a broad spectrum of biological activities, ranging from anti-inflammatory to anti-cancer effects. For instance, a 2023 publication in Journal of Medicinal Chemistry described the development of a thieno[3,4-c]pyrazole-based inhibitor targeting the enzyme PI3K (phosphatidylinositol-3 kinase), which plays a central role in cell survival and proliferation. This work highlighted the importance of phenoxyphenyl substitutions in enhancing the binding affinity of such compounds for their target enzymes. Similarly, a 2024 study in Drug Discovery Today explored the potential of thieno[3,4-c]pyrazole derivatives as modulators of the 5-HT2A receptor, a key target in the treatment of schizophrenia and mood disorders. These findings underscore the significance of thieno[3,4-c]pyrazole scaffolds in modern drug discovery and suggest that compounds like 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide may hold therapeutic value in multiple disease indications.

The synthesis of 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide likely involves a multi-step process that combines aromatic ring formation with heterocyclic construction. A recent 2023 paper in Organic & Biomolecular Chemistry described a novel approach to synthesize thieno[3,4-c]pyrazole derivatives through a tandem reaction involving phenoxyphenyl precursors and a substituted benzamide. This method demonstrated high efficiency in generating the desired molecular framework, with yields exceeding 70% in most cases. The use of phenoxyphenyl groups in such syntheses is advantageous due to their ability to provide steric and electronic effects that influence the reactivity of the adjacent rings. The 3-methyl substituent on the benzamide ring further modulates the molecule's hydrophobicity, which may be critical for achieving optimal drug penetration into target tissues.

Pharmacological studies on thieno[3,4-c]pyrazole derivatives have revealed their potential to modulate multiple signaling pathways. For example, a 2024 study in European Journal of Medicinal Chemistry reported that thieno[3,4-c]pyrazole-based compounds can act as dual inhibitors of COX-2 (cyclooxygenase-2) and 5-LOX (5-lipoxygenase), enzymes implicated in inflammatory responses. This dual inhibition may offer therapeutic advantages in conditions such as rheumatoid arthritis, where both enzymes contribute to disease progression. The phenoxyphenyl substitution in 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide is likely to enhance the molecule's ability to interact with these enzymes, as such groups are known to participate in hydrogen bonding and hydrophobic interactions with target proteins.

Computational studies have further supported the potential of thieno[3,4-c]pyrazole derivatives in drug discovery. A 2023 article in Journal of Chemical Information and Modeling used molecular docking simulations to predict the binding modes of various thieno[3,4-c]pyrazole derivatives with the EGFR (epidermal growth factor receptor), a key target in cancer therapy. The results indicated that the phenoxyphenyl substituent could play a critical role in stabilizing the protein-ligand complex by forming favorable interactions with the ATP-binding site of the receptor. This finding aligns with the structural features of 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide, suggesting that it may have potential as an EGFR inhibitor. Such computational insights are increasingly important in the early stages of drug development, as they allow researchers to prioritize compounds with the highest likelihood of success in experimental testing.

Despite the promising properties of thieno[3,4-c]pyrazole derivatives, challenges remain in their development as therapeutic agents. One of the primary concerns is the optimization of their pharmacokinetic profiles, particularly their metabolic stability and bioavailability. A 2024 review in Drug Metabolism and Disposition emphasized the need for further studies on the metabolic pathways of such compounds, as their phenoxyphenyl groups may be susceptible to oxidative degradation in vivo. Additionally, the potential for off-target effects must be carefully evaluated, as the broad reactivity of thieno[3,4-c]pyrazole scaffolds could lead to unintended interactions with other proteins. These challenges highlight the importance of rigorous preclinical testing and the need for continued innovation in the design of such compounds.

Looking ahead, the development of 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide and similar compounds represents a significant opportunity in the field of medicinal chemistry. The integration of thieno[3,4-c]pyrazole scaffolds with functional groups such as phenoxyphenyl and 3-methyl substituents offers a versatile platform for exploring new therapeutic applications. As research in this area continues to evolve, it is anticipated that these compounds will play an increasingly important role in the discovery of novel drugs for a wide range of diseases, from cancer to neurodegenerative disorders. The ongoing advancements in synthetic methods and computational modeling are expected to further accelerate the development of such compounds, bringing them closer to clinical application.

In conclusion, 3-methyl-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide exemplifies the potential of thieno[3,4-c]pyrazole derivatives in modern drug discovery. Its unique structural features, including the phenoxyphenyl group and 3-methyl substituent, position it as a promising candidate for further investigation. As the field of medicinal chemistry continues to advance, compounds like this one are likely to play a pivotal role in the development of innovative therapies that address some of the most challenging medical conditions of our time.